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Compound of Interest

Compound Name: Amisulpride-d5

Cat. No.: B15616560 Get Quote

Introduction

Amisulpride is an atypical antipsychotic and antiemetic agent utilized in the management of

schizophrenia and postoperative nausea and vomiting.[1] For pharmacokinetic studies,

therapeutic drug monitoring, and bioequivalence evaluations, precise and accurate

quantification of Amisulpride in human plasma is essential.[1] This document details a liquid

chromatography-tandem mass spectrometry (LC-MS/MS) method for the robust and sensitive

quantification of Amisulpride in human plasma, employing Amisulpride-d5 as a stable isotope-

labeled internal standard to ensure accuracy and precision.[1][2]

Principle of the Method

This method employs liquid chromatography (LC) for the separation of Amisulpride from

endogenous plasma components. Detection and quantification are subsequently achieved

through tandem mass spectrometry (MS/MS) using Multiple Reaction Monitoring (MRM).[1]

The use of a stable isotope-labeled internal standard, Amisulpride-d5, corrects for potential

variability during sample preparation and analysis.[3] The protocol involves either liquid-liquid

extraction or protein precipitation for sample cleanup, followed by chromatographic separation

on a reverse-phase column.[1][4] Quantification is performed in the positive ion electrospray

ionization (ESI) mode.[4][5]

Experimental Protocols
1. Materials and Reagents
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Amisulpride reference standard

Amisulpride-d5 internal standard[2]

Methanol (HPLC or LC-MS grade)[1]

Acetonitrile (HPLC or LC-MS grade)[1]

Formic acid (LC-MS grade)[1]

Ammonium acetate (LC-MS grade)[1]

Ultrapure water[1]

Drug-free human plasma (K2EDTA as anticoagulant)[1]

Diethyl ether (for liquid-liquid extraction)[2]

2. Instrumentation

High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid

Chromatography (UPLC) system[2][6]

Tandem mass spectrometer with an electrospray ionization (ESI) source[2]

Analytical columns such as Zorbax Bonus-RP C18 (4.6 x 75 mm, 3.5 µm) or Phenomenex

phenyl-hexyl (50.0 × 2.1 mm, 1.7 µm)[1][4]

3. Preparation of Stock and Working Solutions

Amisulpride Stock Solution (1 mg/mL): An appropriate amount of Amisulpride reference

standard is accurately weighed and dissolved in methanol to achieve a final concentration of

1 mg/mL.[1]

Internal Standard (Amisulpride-d5) Stock Solution (1 mg/mL): A 1 mg/mL stock solution of

Amisulpride-d5 is prepared in methanol.[1]
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Working Solutions: Serial dilutions of the Amisulpride stock solution are prepared in a 50:50

methanol:water mixture to create working solutions for calibration curve standards and

quality control (QC) samples.[2]

Internal Standard Working Solution (200.0 ng/mL): The Amisulpride-d5 stock solution is

diluted with 50% methanol to a final concentration of 200.0 ng/mL.[4]

4. Sample Preparation

Two primary methods for sample preparation are outlined below:

Method A: Liquid-Liquid Extraction (LLE)[4]

Into a vial, add 100 µL of the internal standard working solution (200.0 ng/mL) and 100 µL of

the plasma sample (calibration standard, QC, or unknown) and briefly vortex.[4]

Add 2.5 mL of diethyl ether as the extraction solvent and vortex for approximately 20

minutes.[4]

Centrifuge the mixture at 4000 rpm for 10 minutes at 20°C.[4]

The samples are then flash-frozen using dry ice/acetone.[4]

The supernatant from each vial is transferred to a new set of vials.[4]

The samples are evaporated to dryness at 40°C under a stream of nitrogen.[4]

The dried residue is reconstituted with 500 µL of the reconstitution solution and vortexed

briefly before being transferred to autosampler vials for injection into the LC-MS/MS system.

[4]

Method B: Protein Precipitation[1]

In a microcentrifuge tube, pipette 50 µL of the plasma sample.[1]

Add 20 µL of the internal standard working solution (e.g., 100 ng/mL Amisulpride-d5).[1]
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To precipitate plasma proteins, add 150 µL of acetonitrile and vortex the mixture for 5

minutes.[1]

Centrifuge at 15,000 rpm for 8 minutes at 4°C.[1]

Transfer 40 µL of the supernatant to a clean tube and add 200 µL of ultrapure water.[1]

Briefly vortex and transfer to an autosampler vial for LC-MS/MS analysis.[1]

LC-MS/MS Parameters
Liquid Chromatography Parameters

Parameter Condition 1 Condition 2

Column
Zorbax Bonus-RP C18, 4.6 x

75 mm, 3.5 µm[4]

Phenomenex phenyl-hexyl,

50.0 × 2.1 mm, 1.7 µm[1]

Mobile Phase A 0.2% Formic acid in water[4]

Water with 0.1% formic acid

and 2 mM ammonium

acetate[1]

Mobile Phase B Methanol[4]

Methanol with 0.1% formic acid

and 2 mM ammonium

acetate[6]

Composition
Isocratic: 35:65 (v/v) Mobile

Phase A:B[4]

Gradient elution may be

applied[7]

Flow Rate 0.5 mL/min[4] 0.4 mL/min[6]

Column Temperature 30°C[3] 35-40°C[6]

Injection Volume 5 µL[3] 2.0 µL[6]

Retention Time Approximately 1.1 ± 0.2 min[4]

Mass Spectrometry Parameters
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Parameter Setting

Ionization Mode Electrospray Ionization (ESI), Positive[1]

Scan Type Multiple Reaction Monitoring (MRM)[1]

Source Temperature 500°C[4]

Ion Spray Voltage 5500 V[4]

MRM Transitions
The selectivity of the LC-MS/MS method is achieved by monitoring specific precursor-to-

product ion transitions for both Amisulpride and its internal standard, Amisulpride-d5.[2]

Compound Precursor Ion (m/z) Product Ion (m/z) Polarity

Amisulpride 370.1 242.1 Positive[2]

Amisulpride-d5 375.1 242.1 Positive[2]

Data Analysis and Method Validation
The concentration of Amisulpride in the samples is determined by calculating the peak area

ratio of the analyte to the internal standard.[1] A calibration curve is generated by plotting these

peak area ratios against the corresponding concentrations of the calibration standards.[1]

Method Performance Characteristics
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Parameter Result

Linearity Range 2.0–2500.0 ng/mL[4]

Correlation Coefficient (r²) ≥ 0.9982[4]

Intra-day Precision (%CV) 0.9 to 1.7%[4]

Inter-day Precision (%CV) 1.5 to 2.8%[4]

Intra-day Accuracy 98.3 to 101.5%[4]

Inter-day Accuracy 96.0 to 101.0%[4]

Recovery of Amisulpride 74.63% (Overall Average)[4][8]

Recovery of Amisulpride-d5 65.07% (Overall Average)[4][8]
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Plasma Sample (100 µL)

Spike with Amisulpride-d5 IS

Liquid-Liquid Extraction
(2.5 mL Diethyl Ether)

Vortex (20 min)
Centrifuge (4000 rpm, 10 min)

Transfer Supernatant

Evaporate to Dryness
(40°C, Nitrogen)

Reconstitute in Mobile Phase

Inject into LC System

Chromatographic Separation
(C18 Column)

MS/MS Detection (MRM)
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(Peak Area Ratio)

Concentration Results

Click to download full resolution via product page

Caption: Experimental workflow for Amisulpride quantification.
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Conclusion
The described LC-MS/MS method, which utilizes multiple reaction monitoring, offers a

sensitive, specific, and dependable means for quantifying Amisulpride in human plasma.[2][4]

The incorporation of a deuterated internal standard, Amisulpride-d5, guarantees high

accuracy and precision, rendering this method well-suited for a broad spectrum of clinical and

research applications.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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